BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Oxobutanenitrile: Discovery, Properties, and
Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Oxobutanenitrile

Cat. No.: B1585553

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of 3-oxobutanenitrile, a pivotal
intermediate in organic synthesis. It covers its historical discovery, detailed chemical and
physical properties, established and modern synthetic protocols, and its significant role in the
development of pharmaceuticals and other functional molecules.

Introduction

3-Oxobutanenitrile, also known as acetoacetonitrile or cyanoacetone, is an organic compound
featuring both a ketone and a nitrile functional group.[1] Its chemical structure, possessing a
reactive methylene group flanked by two electron-withdrawing groups, makes it a highly
versatile building block in synthetic chemistry.[2] This bifunctionality allows it to participate in a
wide range of chemical transformations, including cyclization, condensation, and nucleophilic
addition reactions.[1][2] Consequently, 3-oxobutanenitrile is a valuable precursor for the
synthesis of a diverse array of heterocyclic compounds, which are foundational structures in
many pharmaceuticals and agrochemicals.[3][4]

Discovery and History of Synthesis

The synthesis of 3-ketonitriles, the class of compounds to which 3-oxobutanenitrile belongs,
dates back to early studies on the acylation of nitrile anions.[5] Initial methods involved the
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condensation of esters with nitriles using bases like sodium methoxide and sodium ethoxide.[5]
The reaction was later found to be more efficient with stronger bases such as sodium amide.[5]

A significant advancement in the synthesis of -ketonitriles was the use of sodium hydride
(NaH), which avoids some of the reversible reactions and side products associated with weaker
bases.[2][6] This method allows for higher reaction efficiency, especially at the elevated
temperatures required for less acidic nitriles.[2] More contemporary methods have employed
potassium tert-butoxide (KOt-Bu) as an inexpensive and effective base for the acylation of
acetonitrile with esters and lactones, further greening the process.[5][7]

Historically, a common industrial route to 3-oxobutanenitrile involves the hydrolysis of [3-
aminocrotononitrile, a method favored for its efficiency and the availability of the starting
material.[2][3] The evolution of synthetic methods reflects a continuous drive towards higher
yields, milder reaction conditions, and greater substrate scope, solidifying the importance of 3-
ketonitriles in organic synthesis.

Chemical and Physical Properties

3-Oxobutanenitrile is typically a colorless to pale yellow liquid with a distinct, fruity odor.[1][8]
It is slightly soluble in water but shows good solubility in polar organic solvents.[1][9]

Quantitative Data

The key physical and chemical properties of 3-oxobutanenitrile are summarized in the table
below.
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Property Value Reference(s)
CAS Number 2469-99-0 [1][3][9][10]
Molecular Formula C4HsNO [1][9][10]
Molecular Weight 83.09 g/mol [9][10]

B _ 120-125 °C (101.3 kPa); 92-
Boiling Point [31[°]
94 °C (10 mmHg)

Density 0.976 g/cm?3 (Predicted) [11]
Refractive Index 1.4285 [O1[11]
pKa 10.31 + 0.10 (Predicted) [11]
Appearance Colorless to pale yellow liquid [1]
Solubility Slightly soluble in water [319]

Keto-Enol Tautomerism

Like other B-dicarbonyl compounds, 3-oxobutanenitrile exists as an equilibrium mixture of two
tautomeric forms: the keto form and the enol form.[12][13][14] This equilibrium is a fundamental
characteristic that dictates its reactivity. The interconversion involves the migration of a proton
and the shifting of bonding electrons.[14]

The stability of the tautomers and the position of the equilibrium are significantly influenced by
the solvent.[12][15] In many cases, the enol form is stabilized by the formation of an
intramolecular hydrogen bond.[14] The keto-nitrile form is generally the most stable tautomer,
but the enol content can increase with solvent polarity.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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